Cas no 38791-02-5 (Methanone, 3-isoxazolylphenyl-)

Methanone, 3-isoxazolylphenyl- structure
38791-02-5 structure
Product Name:Methanone, 3-isoxazolylphenyl-
CAS No:38791-02-5
MF:C10H7NO2
MW:173.168082475662
CID:1491359
PubChem ID:13126988
Update Time:2025-04-21

Methanone, 3-isoxazolylphenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, 3-isoxazolylphenyl-
    • Isoxazol-3-yl(phenyl)methanone
    • 38791-02-5
    • benzoylisoxazole
    • SCHEMBL168602
    • A1-46026
    • Inchi: 1S/C10H7NO2/c12-10(9-6-7-13-11-9)8-4-2-1-3-5-8/h1-7H
    • InChI Key: XBYZOHTXPQOOJM-UHFFFAOYSA-N
    • SMILES: O1C=CC(C(C2C=CC=CC=2)=O)=N1

Computed Properties

  • Exact Mass: 173.04771
  • Monoisotopic Mass: 173.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1

Methanone, 3-isoxazolylphenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM519446-1g
Isoxazol-3-yl(phenyl)methanone
38791-02-5 97%
1g
$670 2023-01-07
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